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Compound of Interest

Compound Name: Lysyl ornithine monohydrochloride

CAS No.: 880096-93-5

Cat. No.: B608780

Get Quote

Executive Summary
Lysyl-Ornithine (Lys-Orn) and Ornithyl-Lysine (Orn-Lys) are isobaric dipeptides (

Da) that cannot be distinguished by MS1 intact mass measurement alone. Their differentiation
requires Tandem Mass Spectrometry (MS/MS) to exploit specific backbone cleavage events.

This guide details the fragmentation logic required to distinguish these isomers. While both

peptides contain identical amino acid compositions, their sequence-specific daughter ions (

-series and

-series) and distinct immonium ion profiles provide a definitive fingerprint for identification.

Key Differentiator:

Lys-Orn yields a dominant

ion at m/z 133.09 (Ornithine).

Orn-Lys yields a dominant
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ion at m/z 147.11 (Lysine).

Part 1: Theoretical Framework & Fragmentation
Logic
Chemical Basis of Isomerism
Both molecules consist of one Lysine (K) and one Ornithine (O) residue. The structural

difference lies solely in the peptide bond connectivity:

Lysine: Side chain

(Mass residue: 128.09 Da)

Ornithine: Side chain

(Mass residue: 114.08 Da)

Collision-Induced Dissociation (CID) Mechanism
Under standard CID or HCD (Higher-energy Collisional Dissociation) conditions, the protonated

precursor

fragments primarily at the amide bond.

b-ions (N-terminal): Formed when the charge remains on the N-terminal acylium ion.

y-ions (C-terminal): Formed when the charge remains on the C-terminal truncated peptide

(ammonium ion).

a-ions & Immonium ions: Formed by further loss of CO (

) from b-ions.

Predicted Fragmentation Table (Monoisotopic Masses)
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Ion Type
Fragment
Definition

Lys-Orn (K-O)
m/z

Orn-Lys (O-K)
m/z

Mass Delta (

)

Precursor 261.19 261.19 0 (Isobaric)

Ion N-term Acylium 129.10 (Lys) 115.08 (Orn) 14.02 Da

Ion C-term Residue 133.09 (Orn) 147.11 (Lys) 14.02 Da

Ion 101.10 87.09 14.01 Da

Immonium
Internal Side

Chain

101.1 (Lys) /

87.1 (Orn)

87.1 (Orn) /

101.1 (Lys)

Intensity Ratio

Varies

Part 2: Visualization of Fragmentation Pathways
The following diagram illustrates the distinct fragmentation pathways for both isomers. Note

how the cleavage of the peptide bond results in completely non-overlapping primary fragment

ions.
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Precursor Ions [M+H]+ = 261.19

Lys-Orn Fragments

Orn-Lys Fragments

Lys-Orn (K-O)

b1: Lys+
(m/z 129.10)Peptide Bond

Cleavage

y1: Orn
(m/z 133.09)

Orn-Lys (O-K)
b1: Orn+

(m/z 115.08)

Peptide Bond
Cleavage

y1: Lys
(m/z 147.11)

a1: Lys-Immonium
(m/z 101.10)

-CO (28 Da)

a1: Orn-Immonium
(m/z 87.09)

-CO (28 Da)

Click to download full resolution via product page

Caption: Comparative fragmentation pathways showing distinct b/y ion pairs for Lys-Orn

(Green) vs. Orn-Lys (Yellow).

Part 3: Experimental Protocol (Self-Validating)
To ensure reproducible differentiation, follow this LC-MS/MS workflow. This protocol assumes a

standard Q-TOF or Orbitrap system, but is adaptable to Triple Quadrupoles (QqQ).

Sample Preparation[4]
Standard Solubilization: Dissolve synthetic standards of Lys-Orn and Orn-Lys separately in

0.1% Formic Acid (FA) / 5% Acetonitrile (ACN) to a final concentration of 1 µM.

Mixture Creation: Create a 1:1 mix for resolution testing.
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LC-MS/MS Acquisition Parameters
Column: C18 Reverse Phase (e.g., 2.1 x 50mm, 1.7 µm). Note: Dipeptides are polar; if

retention is poor, use HILIC.

Mobile Phase A: 0.1% FA in Water.

Mobile Phase B: 0.1% FA in ACN.

Gradient: 0% B to 15% B over 5 minutes. (Dipeptides elute early).

MS Mode: Targeted MS2 (PRM) or Data Dependent Acquisition (DDA).

Isolation Window: 1.0 m/z (Narrow window is critical to exclude noise, though these are pure

standards).

Collision Energy (NCE): Stepped NCE 20, 30, 40. Rationale: Dipeptides are stable; stepped

energy ensures both b/y ions and immonium ions are generated.

Data Analysis & Validation Steps
Extract Ion Chromatogram (XIC): Extract m/z 261.19 (Precursor).

MS2 Verification:

For Lys-Orn: Confirm presence of 129.10 and 133.09.

For Orn-Lys: Confirm presence of 115.08 and 147.11.

Immonium Cross-Check:

Check for m/z 84.08 (Lys immonium - NH3) and 70.06 (Orn immonium - NH3). While both

isomers produce these, the Orn-Lys isomer often yields a stronger 70.06 ion due to the N-

terminal position of Ornithine facilitating cyclization.

Part 4: Expert Insights & Troubleshooting
The "Ornithine Effect"
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Research indicates that Ornithine residues can facilitate specific cleavage patterns due to the

side chain amine's nucleophilicity.

Orn-Lys (N-term Orn): The N-terminal Ornithine can cyclize to form a lactam, potentially

suppressing the

ion intensity in favor of the

(Lysine) ion.

Observation: If you observe a spectrum with a massive peak at m/z 147.11 (

) and very low

, it strongly suggests the Orn-Lys sequence.

Diketopiperazine (DKP) Interference
Warning: Dipeptides are prone to forming DKPs (cyclic dipeptides) in the ion source or during

low-energy collisions.

Mechanism: The N-terminal amine attacks the C-terminal carbonyl, losing water (

).

Result: Mass shifts from 261.19

243.18.

Ambiguity: The DKP of Lys-Orn is structurally identical to the DKP of Orn-Lys (regarding ring

connectivity).

Mitigation: Ensure your analysis focuses on the linear precursor (261.19) and its direct

fragments. Do not rely on the [M+H-H2O]+ peak for identification.

Mobility Separation (Optional)
If available, Ion Mobility Spectrometry (IMS) can separate these isomers based on Collisional

Cross Section (CCS).
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Lys-Orn typically has a slightly larger CCS than Orn-Lys due to the steric bulk of the Lysine

side chain being at the N-terminus, though the difference is subtle (

drift time difference).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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